Cas no 565169-48-4 (4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol)
565169-48-4 structure
Product Name:4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:565169-48-4
MF:C16H21N3S
MW:287.423042058945
MDL:MFCD03976178
CID:843726
PubChem ID:3860272
Update Time:2025-04-19
4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-METHYL-CYCLOHEXYL)-5-M-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL
- EN300-05509
- AKOS016050216
- 4-(2-methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
- 2,4-Dihydro-4-(2-methylcyclohexyl)-5-(3-methylphenyl)-3H-1,2,4-triazole-3-thione
- ZINC03308343
- 4-(2-methylcyclohexyl)-3-(3-methylphenyl)-1H-1,2,4-triazole-5-thione
- C16H21N3S
- G32402
- J-513328
- 4-(2-methylcyclohexyl)-5-(3-methylphenyl)-2H-1,2,4-triazole-3-thione
- 565169-48-4
- 4-(2-Methylcyclohexyl)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
- AKOS001047334
- DTXSID401134103
- 4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
-
- MDL: MFCD03976178
- Inchi: 1S/C16H21N3S/c1-11-6-5-8-13(10-11)15-17-18-16(20)19(15)14-9-4-3-7-12(14)2/h5-6,8,10,12,14H,3-4,7,9H2,1-2H3,(H,18,20)
- InChI Key: LPNCAQYNYHSUOT-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC=C(C)C=2)N1C1CCCCC1C
Computed Properties
- Exact Mass: 287.14561886g/mol
- Monoisotopic Mass: 287.14561886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 59.7Ų
4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M263203-50mg |
4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol |
565169-48-4 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M263203-100mg |
4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol |
565169-48-4 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M263203-500mg |
4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol |
565169-48-4 | 500mg |
$ 320.00 | 2022-06-04 | ||
| Chemenu | CM522203-1g |
4-(2-Methylcyclohexyl)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol |
565169-48-4 | 97% | 1g |
$209 | 2022-08-31 | |
| eNovation Chemicals LLC | D593758-1g |
4-(2-METHYL-CYCLOHEXYL)-5-M-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL |
565169-48-4 | 95% | 1g |
$530 | 2024-06-05 | |
| A2B Chem LLC | AG69429-2.5g |
4-(2-Methylcyclohexyl)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol |
565169-48-4 | 95% | 2.5g |
$534.00 | 2024-04-19 | |
| A2B Chem LLC | AG69429-5g |
4-(2-Methylcyclohexyl)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol |
565169-48-4 | 95% | 5g |
$773.00 | 2024-04-19 | |
| A2B Chem LLC | AG69429-10g |
4-(2-Methylcyclohexyl)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol |
565169-48-4 | 95% | 10g |
$1130.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575595-100mg |
4-(2-Methylcyclohexyl)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol |
565169-48-4 | 98% | 100mg |
¥698.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1575595-250mg |
4-(2-Methylcyclohexyl)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol |
565169-48-4 | 98% | 250mg |
¥1163.00 | 2024-05-08 |
4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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